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Introduction

Spinetoram is a semi-synthetic insecticide belonging to the spinosyn class of chemistry.[1]
Derived from the fermentation of the soil bacterium Saccharopolyspora spinosa, it is a mixture
of two active ingredients, spinetoram-J and spinetoram-L.[1][2] Its mode of action involves
the allosteric modulation of nicotinic acetylcholine receptors (NnAChRs) and potential effects on
gamma-aminobutyric acid (GABA) receptors in the insect nervous system, leading to rapid
muscle contractions, paralysis, and eventual death of the target pest.[1][3][4] Spinetoram is
classified as a Group 5 insecticide by the Insecticide Resistance Action Committee (IRAC).[1]
[5] This document provides detailed application notes and experimental protocols for the foliar
application of spinetoram on various crops.

Data Presentation: Foliar Application Rates

The following tables summarize the recommended foliar application rates of spinetoram for
various crops, along with other critical information for effective and safe use.

Table 1: Spinetoram Foliar Application Rates for Fruit Crops
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] Minimum
o Pre- Maximum
Applicati Product L Interval
Target Harvest Applicati
Crop on Rate Rate (fl Between
Pests . Interval ons per .
(g a.i./lha) ozlacre) Applicati
(PHI) Season
ons
Codling
moth, Light
Pome
) brown Delegate®
Fruits
apple 50-75 WG: 2.8 - 7 days 4 7 days
(Apples,
moth, 4.2 ozlacre
Pears) ]
Oriental
fruit moth
Oriental
Stone )
] fruit moth,
Fruits )
Peach twig Delegate®
(Peaches,
] borer, 50-75 WG: 2.8 - 7 days 4 7 days
Nectarines,
) Western 4.2 oz/acre
Cherries, )
) cherry fruit
Apricots)
fly
Grape
berry moth, Delegate®
Grapes Light 35-60 WG: 2.0 - 7 days 3 7 days
brown 3.4 oz/acre
apple moth
Banana
rust thrips,
Banana Hawaiian Delegate®
and flower 70 - 96.5 WG:4-55 O0Odays 6 7 days
Plantain thrips, oz/acre
Lepidopter
ous larvae

Table 2: Spinetoram Foliar Application Rates for Vegetable Crops
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] Minimum
o Pre- Maximum
Applicati Product L Interval
Target Harvest Applicati
Crop on Rate Rate (fl Between
Pests . Interval ons per .
(g a.i./lha) ozlacre) Applicati
(PHI) Season
ons
Lepidopter
ous larvae
Leafy .
(e.g., Radiant®
Vegetables
armyworm 49 - 88 SC:5-10 1 day 5 5 days
(Lettuce,
) s, loopers), fl oz/acre
Spinach) ]
Leafminers
, Thrips
Lepidopter
- ous larvae
Fruiting
(e.9., :
Vegetables Radiant®
tomato
(Tomatoes, ) 49 - 88 SC:5-10 1 day 5 5 days
fruitworm,
Peppers, fl oz/acre
Eqgplant hornworms
an
99p ), Thrips,
Leafminers
Diamondba
Cole Crops  ck moth,
(Broccaoli, Cabbage Radiant®
Cabbage, looper, 49 - 88 SC:5-10 1 day 5 5 days
Cauliflower  Imported fl oz/acre
) cabbagew
orm
) ] Radiant®
Onions Onion
) 49 - 74 SC.5-8fl 1 day 4 5 days
(bulb) thrips
oz/acre

Table 3: Spinetoram Foliar Application Rates for Other Crops
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] Minimum
o Pre- Maximum
Applicati Product L Interval
Target Harvest Applicati
Crop on Rate Rate (fl Between
Pests . Interval ons per .
(g a.i./lha) ozlacre) Applicati
(PHI) Season
ons
Thrips,
Tobacco Radiant®
Cotton budworm, 13-54 SC:15-6  28days 4 5 days
Cotton fl oz/acre
bollworm
Seed Corn .
) Radiant® 1 day
(in . _ 6 (3 crop
Thrips 52.5 SC: 6l (grain 4 days
protected cycles)
oz/acre harvest)
structures)
Ornamenta  Lepidopter Entrust®
Is (non- ous larvae, SC: 0.11
commercial  Thrips, 0z per
) Leafminers gallon

Note: Application rates and intervals may vary based on specific product labels, geographic

location, pest pressure, and local regulations. Always consult the product label before use.

Experimental Protocols
Protocol for Determining Foliar Efficacy and Application

Rates

This protocol outlines a typical field trial to evaluate the efficacy of different spinetoram

application rates against a target pest on a specific crop.

Objective: To determine the optimal foliar application rate of spinetoram for effective control of

a target insect pest while ensuring crop safety.

Materials:
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e Spinetoram formulation (e.g., Radiant® SC, Delegate® WG)

o Test crop plants

o Target insect pest population (natural or artificially infested)

e Randomized complete block design (RCBD) experimental layout

o Calibrated spray equipment (e.g., backpack sprayer with appropriate nozzles)

o Adjuvants (if required by the product label)

o Data collection tools (e.g., datasheets, hand lens, counters)

 Statistical analysis software

Methodology:

o Experimental Design:

o Establish a randomized complete block design (RCBD) with a minimum of four
replications.

o Each block will contain plots for each treatment, including an untreated control.

o Plot size should be sufficient to obtain meaningful data and prevent spray drift between
plots (e.g., 5m x 10m).

e Treatment Application:

o Prepare spray solutions of spinetoram at a range of concentrations (e.g., three to four
rates plus an untreated control).

o Calibrate the spray equipment to deliver a consistent and known volume of spray solution
per unit area.

o Apply the treatments as a foliar spray, ensuring thorough coverage of the plant canopy.
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o Record environmental conditions at the time of application (temperature, humidity, wind
speed).

o Data Collection:

o Pre-treatment counts of the target pest (e.g., number of larvae per plant, number of thrips
per leaf) should be taken to establish a baseline.

o Post-treatment counts should be conducted at regular intervals (e.g., 3, 7, and 14 days
after application).

o Assess crop phytotoxicity at each evaluation interval, rating any observed damage (e.qg.,
chlorosis, necrosis, stunting) on a standardized scale.

o At the end of the trial, harvest yield data from each plot to assess the impact of treatments
on crop productivity.

o Data Analysis:

o Analyze the pest count data using appropriate statistical methods, such as Analysis of
Variance (ANOVA), followed by a means separation test (e.g., Tukey's HSD) to determine
significant differences between treatments.

o Calculate the percentage of pest control for each treatment relative to the untreated
control.

o Analyze yield and phytotoxicity data to identify any adverse effects of the treatments.

Protocol for Monitoring Insecticide Resistance

This protocol describes a leaf-dip bioassay method to monitor the susceptibility of a target pest
population to spinetoram.[6]

Objective: To determine the concentration of spinetoram required to cause 50% mortality
(LC50) in a target pest population, which can be used to track changes in susceptibility over

time.

Materials:
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Technical grade spinetoram

Solvent (e.g., acetone)

Distilled water

Surfactant (e.g., Triton X-100)

Fresh, untreated host plant leaves

Petri dishes or similar containers

Target insect pests (collected from the field or from a laboratory colony)
Fine-tipped paintbrush

Incubator or controlled environment chamber

Probit or logit analysis software

Methodology:

Preparation of Test Solutions:
o Prepare a stock solution of spinetoram in the chosen solvent.

o Create a series of serial dilutions of the stock solution with distilled water containing a
fixed concentration of surfactant (e.g., 0.1%).

o Include a control solution containing only distilled water and surfactant.
Bioassay Procedure:

o Dip fresh host plant leaves into each test solution for a standardized period (e.g., 10-30
seconds).

o Allow the leaves to air-dry completely.

o Place one treated leaf into each petri dish.
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o Using a fine-tipped paintbrush, carefully transfer a known number of target pests (e.g., 20-
30 individuals of a specific life stage) onto each treated leaf.

o Seal the petri dishes and place them in an incubator set to appropriate environmental
conditions (e.g., 25°C, 60% RH, 16:8 L:D photoperiod).

o Data Collection and Analysis:

o Assess mortality after a specific time interval (e.qg., 24, 48, or 72 hours), depending on the
pest species. An insect is considered dead if it is unable to move when prodded with a fine
brush.

o Correct for control mortality using Abbott's formula if necessary.

o Analyze the dose-response data using probit or logit analysis to calculate the LC50 value
and its 95% confidence intervals.

o Compare the LC50 value to that of a known susceptible population to determine the
resistance ratio.
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Caption: Spinetoram's Mode of Action Signaling Pathway.
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Caption: Workflow for Determining Foliar Application Rates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spinetoram: Application Notes and Protocols for Foliar
Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1464634+#spinetoram-foliar-application-rates-for-
specific-crops]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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